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CAS No.: 1888318-68-0

Cat. No.: B15615417

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CS12192 is a selective inhibitor of Janus kinase 3 (JAK3), with additional activity against JAK1

and TANK-binding kinase 1 (TBK1).[1][2][3] This profile makes CS12192 a promising candidate

for the treatment of autoimmune diseases, such as rheumatoid arthritis, by modulating

inflammatory signaling pathways.[1][2] These application notes provide detailed protocols for

various cell-based assays to evaluate the biological activity and efficacy of CS12192. The

described assays are designed to assess the compound's impact on key signaling pathways,

cytokine production, and immune cell functions.

Mechanism of Action Overview
CS12192 primarily targets the JAK/STAT and TBK1/IRF3 signaling pathways. The JAK family

of tyrosine kinases (JAK1, JAK2, JAK3, and TYK2) are crucial for cytokine signaling. Upon

cytokine receptor binding, JAKs become activated and phosphorylate Signal Transducers and

Activators of Transcription (STATs). Phosphorylated STATs then translocate to the nucleus to

regulate gene expression, including genes for inflammatory mediators.[1] By inhibiting JAK3
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and to a lesser extent JAK1, CS12192 can suppress the signaling of various cytokines involved

in immune responses.[1][2]

TBK1 is a serine/threonine kinase that plays a key role in innate immunity, particularly in the

response to viral and bacterial infections, by phosphorylating and activating Interferon

Regulatory Factor 3 (IRF3), which leads to the production of type I interferons.[3][4] Inhibition of

TBK1 by CS12192 may contribute to its overall immunomodulatory effects.

Signaling Pathway Diagrams
The following diagrams illustrate the signaling pathways targeted by CS12192 and the general

workflow for evaluating its inhibitory activity.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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